3-(Thiophene-3-carbonyl)-8-azabicyclo[3.2.1]octane

Specification

• Molecular Formula: C12H15NOS
• Molecular Weight: 221.32 g/mol
• IUPAC Name: 8-azabicyclo[3.2.1]octan-3-yl(thiophen-3-yl)methanone
• Standard InChI: InChI=1S/C12H15NOS/c14-12(8-3-4-15-7-8)9-5-10-1-2-11(6-9)13-10/h3-4,7,9-11,13H,1-2,5-6H2
• Standard InChI Key: CRUAONOLWSHZOP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2)C(=O)C3=CSC=C3

Introduction

Structural and Molecular Characteristics

Core Architecture and Functional Groups

3-(Thiophene-3-carbonyl)-8-azabicyclo[3.2.1]octane features a bicyclo[3.2.1]octane system, where the nitrogen atom occupies the 8-position, and the thiophene-3-carbonyl group is appended at the 3-position. The azabicyclo[3.2.1]octane framework imposes significant conformational restraint, which is critical for interactions with biological targets requiring precise spatial alignment. The thiophene ring contributes π-electron density and potential for sulfur-mediated interactions, while the carbonyl group introduces polarity and hydrogen-bonding capability.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₂H₁₅NOS
Molecular Weight	221.32 g/mol
IUPAC Name	8-azabicyclo[3.2.1]octan-3-yl(thiophen-3-yl)methanone
CAS Number	1822827-98-4
Purity (Commercial)	≥95%

Synthetic Methodologies and Optimization

Core Scaffold Construction

The enantioselective synthesis of the 8-azabicyclo[3.2.1]octane scaffold is a critical step, often achieved via intramolecular cyclization or desymmetrization strategies. A prominent approach involves the stereocontrolled formation of the bicyclic system from acyclic precursors containing pre-established stereocenters. For example, chiral auxiliaries or asymmetric catalysis can induce enantioselectivity during cyclization.

Thiophene Moiety Incorporation

The thiophene-3-carbonyl group is typically introduced via Friedel-Crafts acylation or nucleophilic acyl substitution. VulcanChem reports that continuous flow reactors enhance yield (up to 78%) and purity (>95%) by optimizing reaction parameters such as temperature (60–80°C) and catalyst loading (5–10 mol% Lewis acids). Post-functionalization steps, including oxidation with hydrogen peroxide or reduction with lithium aluminum hydride, enable further diversification.

Table 2: Representative Synthetic Conditions

Step	Reagents/Conditions	Yield
Bicyclo Core Formation	Chiral Brønsted acid catalyst	65–70%
Thiophene Acylation	AlCl₃, CH₂Cl₂, 0°C → RT	75–78%
Purification	Column chromatography (SiO₂)	>95%

Biological Activities and Mechanistic Insights

Neurological Targets

The structural similarity to tropane alkaloids suggests potential affinity for monoamine transporters and receptors. Patent data for related benzo[b]thiophene derivatives highlight potent 5-HT₃ receptor antagonism (IC₅₀ < 10 nM), implicating possible antiemetic or anxiolytic applications.

Metabolic Interactions

Preliminary in vitro assays indicate inhibitory effects on cytochrome P450 enzymes (CYP3A4, IC₅₀ = 8.2 μM), warranting further study of drug-drug interaction risks.

Comparative Analysis with Structural Analogues

3-Thia-8-azabicyclo[3.2.1]octane

Replacing the carbonyl-thiophene group with a thia-moiety (C₆H₁₁NS, MW 129.23) reduces molecular complexity but retains the bicyclic rigidity. This analogue exhibits lower logP (1.2 vs. 2.8), suggesting improved aqueous solubility but reduced membrane permeability.

Future Directions and Research Opportunities

Enantioselective Scale-Up

Advances in continuous-flow asymmetric catalysis could address current yield limitations (∼70%) while ensuring stereochemical fidelity.

Targeted Drug Design

Structure-activity relationship (SAR) studies focusing on thiophene substituents may enhance receptor selectivity. Computational docking models predict favorable interactions with the 5-HT₃ receptor’s hydrophobic pocket.